Cas no 1242860-44-1 (2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide)

• Product Name: 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide
• CAS No: 1242860-44-1
• MF: C₂₂H₁₈N₄O₄
• MW: 402.402724742889
• CID: 5401952
• Update Time: 2025-07-17

2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide
• 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide

• Inchi： 1S/C22H18N4O4/c1-14-2-5-16(6-3-14)23-21(27)12-25-8-9-26-18(22(25)28)11-17(24-26)15-4-7-19-20(10-15)30-13-29-19/h2-11H,12-13H2,1H3,(H,23,27)
• InChI Key： BBUHGNPBIHPMJB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CN1C=CN2N=C(C3=CC=C4OCOC4=C3)C=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide

Introduction to 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1242860-44-1, formally known as 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally complex class of heterocyclic derivatives, characterized by its intricate fused ring system and functional groups that contribute to its unique pharmacological properties. The presence of a benzodioxol moiety, alongside a pyrazolo[1,5-a]pyrazine core, suggests potential interactions with biological targets that are both specific and potent.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their demonstrated efficacy in modulating biological pathways. The 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide structure exemplifies this trend, as it combines elements known to exhibit bioactivity with a scaffold that allows for further derivatization and optimization. The acetamide group at the nitrogen position not only contributes to the molecule's solubility but also serves as a point for potential modifications aimed at enhancing pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential role in addressing neurological and inflammatory disorders. The benzodioxol ring is a well-known pharmacophore found in several psychoactive drugs, where it interacts with central nervous system receptors. Similarly, the pyrazolo[1,5-a]pyrazine scaffold has been extensively studied for its anti-inflammatory and analgesic properties. The combination of these motifs in 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide suggests that it may exhibit dual mechanisms of action, making it a promising candidate for therapeutic intervention.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can now predict how this compound might bind to target proteins with high accuracy. These studies have hinted at potential binding affinities that could rival or even surpass those of existing drugs on the market. Furthermore, the structural complexity of 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-(4-methylphenyl)acetamide provides ample opportunities for structure-based drug design (SBDD), allowing chemists to fine-tune its properties for optimal efficacy.

The synthesis of such complex molecules is no small feat. It requires meticulous planning and execution to ensure that all functional groups are correctly incorporated without compromising the overall integrity of the structure. Modern synthetic methodologies have made significant strides in this regard, enabling chemists to construct intricate heterocycles with greater ease than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined many steps in the synthetic route to CAS number 1242860-44-1, reducing reaction times and improving yields.

In parallel with synthetic advancements, there has been an increased focus on green chemistry principles in pharmaceutical research. This shift towards sustainable practices has led to the development of more environmentally friendly synthetic routes for complex molecules like 2-[2-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylyl]-N-(4-methylphenyl)acetamide. By minimizing waste and reducing energy consumption during synthesis, researchers are not only improving efficiency but also contributing to a more sustainable future for drug development. These efforts align well with global initiatives aimed at reducing the environmental impact of chemical manufacturing processes.

The pharmacological profile of this compound is further illuminated by preclinical studies that have explored its interactions with various biological targets. Initial findings suggest that it may possess anti-inflammatory effects by modulating cytokine production pathways. Additionally, its structural features hint at potential activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. While these findings are still preliminary and require further validation through clinical trials, they underscore the compound's promise as a therapeutic agent.

As research progresses into new frontiers in chemical biology,CAS number 1242860 44 01 will continue to be a subject of intense study due to its unique structural features and potential applications. The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery has also accelerated the pace at which novel compounds like this one are being identified and optimized. AI-driven platforms can analyze vast datasets to identify promising candidates based on their structural properties alone—a task that would be impossible through traditional experimental methods alone.

The future development of 2-[2-(2H 13-benzodioxol 55 -yl) 24 -oxo 24 H 45 -pyrazolo[15a]pyrazin 55 -yl] N(44-methylphenyl)acetamide will likely involve interdisciplinary collaborations between chemists,biologists,and clinicians working together to translate laboratory findings into tangible benefits for patients worldwide. By combining innovative synthetic strategies with advanced computational tools,this compound has the potential not only to advance our understanding but also improve treatments for some of today's most challenging diseases.